Cas no 549488-78-0 (2-Amino-5-ethoxybenzonitrile)

2-Amino-5-ethoxybenzonitrile structure
2-Amino-5-ethoxybenzonitrile structure
Product Name:2-Amino-5-ethoxybenzonitrile
CAS No:549488-78-0
MF:C9H10N2O
MW:162.188501834869
CID:943104
PubChem ID:9964183
Update Time:2025-04-19

2-Amino-5-ethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-amino-5-ethoxy-
    • 549488-78-0
    • ZWA48878
    • BS-28817
    • AKOS017518400
    • DTXSID101304692
    • SB75981
    • DB-325950
    • SCHEMBL11796509
    • Benzonitrile, 2-amino-5-ethoxy-
    • 2-Amino-5-ethoxybenzonitrile
    • EN300-1230863
    • Inchi: 1S/C9H10N2O/c1-2-12-8-3-4-9(11)7(5-8)6-10/h3-5H,2,11H2,1H3
    • InChI Key: XEWLJDPOAWFEGL-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=C(C#N)C=1)N

Computed Properties

  • Exact Mass: 162.079312947g/mol
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59Ų

2-Amino-5-ethoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A609390-100mg
2-Amino-5-ethoxybenzonitrile
549488-78-0
100mg
$ 92.00 2023-04-19
TRC
A609390-250mg
2-Amino-5-ethoxybenzonitrile
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250mg
$ 184.00 2023-04-19
TRC
A609390-500mg
2-Amino-5-ethoxybenzonitrile
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500mg
$ 282.00 2023-04-19
TRC
A609390-1g
2-Amino-5-ethoxybenzonitrile
549488-78-0
1g
$ 391.00 2023-04-19
Apollo Scientific
OR954345-1g
2-Amino-5-ethoxybenzonitrile
549488-78-0 98%
1g
£185.00 2025-02-20
Apollo Scientific
OR954345-5g
2-Amino-5-ethoxybenzonitrile
549488-78-0 98%
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£690.00 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1093431-1g
2-amino-5-ethoxybenzonitrile
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¥1978.00 2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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¥6854.00 2024-05-09
Enamine
EN300-1230863-0.05g
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$660.0 2023-05-23
Enamine
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